Cas no 1689-08-3 (Thiophene,3-(9-anthracenyl)-)

• Product Name: Thiophene,3-(9-anthracenyl)-
• CAS No: 1689-08-3
• MF: C₁₈H₁₂S
• MW: 260.352883338928
• CID: 154760
• PubChem ID: 264383
• Update Time: 2025-04-19

Thiophene,3-(9-anthracenyl)- Chemical and Physical Properties

Names and Identifiers

• Thiophene,3-(9-anthracenyl)-
• 3-anthracen-9-ylthiophene
• 3-(anthracen-9-yl)thiophene
• AC1L6BRK
• AC1Q7G7W
• AR-1E7324
• CTK4D3151
• NCIOpen2_006426
• NSC99465
• 1689-08-3
• NSC-99465
• DTXSID40295059

• Inchi： 1S/C18H12S/c1-3-7-16-13(5-1)11-14-6-2-4-8-17(14)18(16)15-9-10-19-12-15/h1-12H
• InChI Key： YSDIVYCNDQKWPF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C2C=CC=CC=2C=C2C=CC=CC=12

Computed Properties

• Exact Mass: 260.06606
• Monoisotopic Mass: 260.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.225
• Boiling Point: 381.1°Cat760mmHg
• Flash Point: 137.8°C
• Refractive Index: 1.731
• PSA: 0
• LogP: 5.72150